Cas no 2137607-46-4 (Propanoic acid, 2,2-difluoro-3-[[1-(1-methylethyl)-2-propyn-1-yl]amino]-)

• Product Name: Propanoic acid, 2,2-difluoro-3-[[1-(1-methylethyl)-2-propyn-1-yl]amino]-
• CAS No: 2137607-46-4
• MF: C₉H₁₃F₂NO₂
• MW: 205.20182967186
• CID: 5297491
• Update Time: 2025-07-09

Propanoic acid, 2,2-difluoro-3-[[1-(1-methylethyl)-2-propyn-1-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(4-methylpent-1-yn-3-yl)amino]propanoic acid
• 2,2-Difluoro-3-(4-methylpent-1-yn-3-ylamino)propanoic acid
• Propanoic acid, 2,2-difluoro-3-[[1-(1-methylethyl)-2-propyn-1-yl]amino]-

• Inchi： 1S/C9H13F2NO2/c1-4-7(6(2)3)12-5-9(10,11)8(13)14/h1,6-7,12H,5H2,2-3H3,(H,13,14)
• InChI Key： JHGPENVATRZRCL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(C#C)C(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 255
• XLogP3: -0.8
• Topological Polar Surface Area: 49.3

Additional information on Propanoic acid, 2,2-difluoro-3-[[1-(1-methylethyl)-2-propyn-1-yl]amino]-

Propanoic Acid, 2,2-Difluoro-3-[[1-(1-Methylethyl)-2-Propyn-1-Yl]Amino]-

Propanoic acid, 2,2-difluoro-3-[[1-(1-methylethyl)-2-propyn-1-yl]amino]- is a complex organic compound with the CAS number No. 2137607-46-4. This compound belongs to the class of amino acids and is characterized by its unique structure, which includes a propanoic acid backbone with specific substituents. The presence of fluorine atoms and an amino group makes this compound highly versatile in various chemical and biological applications.

The molecular structure of Propanoic acid, 2,2-difluoro-3-[[1-(1-methylethyl)-2-propyn-1-yl]amino]- is intriguing due to its combination of fluorinated groups and an alkyne moiety. The difluoro substitution on the propanoic acid backbone enhances its stability and reactivity in certain chemical reactions. Additionally, the [1-(1-methylethyl)-2-propyn-1-yl]amino group introduces a propargylamine functionality, which is known for its ability to participate in click chemistry reactions and other bioconjugation processes.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for the creation of bioisosteres, which are molecules that mimic the pharmacological properties of existing drugs but with improved bioavailability or reduced toxicity. Researchers have explored the use of Propanoic acid, 2,2-difluoro... as a building block for designing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a multi-step process involving fluorination reactions and alkyne functionalization techniques. The synthesis pathway typically involves the preparation of the propanoic acid derivative followed by selective fluorination and subsequent coupling with the propargylamine moiety. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-couplings have been employed to optimize the synthesis process.

The application of Propanoic acid, 2,2-difluoro... extends beyond drug discovery into materials science and catalysis. Its fluorinated groups make it an attractive candidate for developing high-performance polymers and coatings with enhanced thermal stability and chemical resistance. Furthermore, the propargylamine functionality enables the formation of robust cross-linked networks, which are valuable in creating advanced materials for electronic devices and biomedical applications.

From an environmental perspective, researchers have investigated the biodegradation pathways of Propanoic acid..., ensuring that its use does not pose significant risks to ecosystems. Studies indicate that this compound undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in natural environments.

In conclusion, Propanoic acid... is a multifaceted compound with promising applications across various fields due to its unique chemical structure and functional groups. Ongoing research continues to uncover new avenues for its utilization in drug development, materials science, and environmental chemistry.